4-(3-chloroanilino)-6-formyl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C13H9ClN4O
• Molecular Weight: 272.69 g/mol
• IUPAC Name: 4-(3-chloroanilino)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde
• InChI: InChI=1S/C13H9ClN4O/c14-8-2-1-3-9(4-8)17-12-11-5-10(6-19)18-13(11)16-7-15-12/h1-7H,(H2,15,16,17,18)
• InChI Key: BYYLPECJKOEHBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=NC=NC3=C2C=C(N3)C=O

Description

4-(3-chloroanilino)-6-formyl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C13H9ClN4O and its molecular weight is 272.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With ice-cooling, 1.9 g of manganese dioxide (85%) are added to a suspension of 715 mg (2.6 mmol) of 4-(3-chloroanilino)-6-hydroxymethyl-7H-pyrrolo[2,3-d]pyrimidine in 170 ml of methylene chloride and the mixture is stirred at RT for 20 h. 20 ml of 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) are then added to the reaction mixture, and it is stirred for 1 h and then filtered through Hyflo. The filtration residue is again stirred (1 h) in 50 ml of methylene chloride/DMPU (1:1) and again filtered. The two filtrates are combined, evaporated and taken up in ethyl acetate/THF and water. The aqueous phases are extracted twice with ethyl acetate; the organic phases are washed 4 times with water and brine, dried (MgSO4) and evaporated down to a residual volume of ≈20 ml. Addition of diethyl ether and filtration yields 4-(3-chloroanilino)-6-formyl-7H-pyrrolo[2,3-d]pyrimidine; HPLC: tRet(Grad20)=10.1; TLC-Rf=0.24 (CH2Cl2/methanol [10:1]).